Cas no 7451-53-8 (Ethyl N-(4-Bromophenyl)carbamate)

• Product Name: Ethyl N-(4-Bromophenyl)carbamate
• CAS No: 7451-53-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 979340
• PubChem ID: 263217
• Update Time: 2025-10-13

Ethyl N-(4-Bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (4-bromophenyl)carbamate
• carbamic acid, N-(4-bromophenyl)-, ethyl ester
• (4-BROMOPHENYL)-CARBAMIC ACID ETHYL ESTER
• ETHYL N-(4-BROMOPHENYL)CARBAMATE
• Carbamic acid, 4-bromophenyl-, ethyl ester
• SCHEMBL1187780
• 7451-53-8
• DTXSID60294660
• p-bromophenylurethane
• D86004
• NSC97601
• EN300-43389
• NSC-97601
• BDBM173878
• Carbamic acid, 4-bromophenyl-, ethyl ester, ethyl (4-bromophenyl)carbamate
• AKOS000191992
• ethyl 4-bromophenylcarbamate
• CHEMBL3683934
• US9102622, 48.2
• CS-0249400
• Z31510257
• ZETBYFYOBYYVOE-UHFFFAOYSA-N
• ethyl(4-bromophenyl)carbamate
• STK489844
• Ethyl N-(4-Bromophenyl)carbamate

• MDL： MFCD00017808
• Inchi： 1S/C9H10BrNO2/c1-2-13-9(12)11-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： ZETBYFYOBYYVOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(=O)OCC

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 257.5°C at 760 mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.59
• PSA: 38.33

Additional information on Ethyl N-(4-Bromophenyl)carbamate

Ethyl (4-Bromophenyl)carbamate: A Comprehensive Overview

Ethyl (4-bromophenyl)carbamate, also known by its CAS number 7451-53-8, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound is a derivative of carbamic acid, where the hydroxyl group is replaced by an ethoxy group, and the phenyl ring is substituted with a bromine atom at the para position. The structure of ethyl (4-bromophenyl)carbamate can be represented as follows: C6H4BrNCOOEt, where C6H4Br represents the brominated phenyl ring, NCOOEt denotes the carbamate group, and Et stands for the ethoxy substituent.

The synthesis of ethyl (4-bromophenyl)carbamate involves several steps, including the bromination of phenol to form 4-bromophenol, followed by conversion to its corresponding acid chloride or sulfonate ester. This intermediate is then subjected to nucleophilic substitution with ammonia or an amine derivative to form the carbamate group. The ethoxy group is introduced through an alkylation step, typically using ethanol as the nucleophile in the presence of a suitable base or catalyst.

Recent studies have highlighted the potential applications of ethyl (4-bromophenyl)carbamate in medicinal chemistry and materials science. In medicinal chemistry, this compound has been explored as a potential lead molecule for drug development due to its unique pharmacokinetic properties and ability to modulate specific biological targets. For instance, researchers have investigated its role as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for anti-inflammatory and anti-cancer therapies.

In materials science, ethyl (4-bromophenyl)carbamate has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its brominated phenyl ring provides excellent thermal stability and UV resistance, while the carbamate group imparts flexibility and adhesion properties to the resulting materials. These characteristics make it ideal for applications in high-performance coatings, adhesives, and electronic materials.

From an environmental perspective, understanding the fate and behavior of ethyl (4-bromophenyl)carbamate in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its mobility in soil and water systems. These studies have shown that while the compound exhibits moderate persistence in certain environments, it can be effectively degraded by microbial communities under specific conditions.

The commercial production of ethyl (4-bromophenyl)carbamate involves large-scale chemical manufacturing processes that adhere to strict safety and quality standards. Key considerations include optimizing reaction conditions to maximize yield and purity while minimizing waste generation. The compound is typically packaged in inert containers to prevent degradation during storage and transportation.

Looking ahead, ongoing research into ethyl (4-bromophenyl)carbamate aims to unlock its full potential across diverse applications while ensuring its safe handling and use. Collaborative efforts between academia, industry, and regulatory bodies are essential for advancing our understanding of this compound's properties and developing innovative solutions that benefit society.